Cas no 62994-48-3 (Parasiloxanthin)

• Product Name: Parasiloxanthin
• CAS No: 62994-48-3
• MF: C₄₀H₅₈O₂
• MW: 570.887332439423
• CID: 2017831
• PubChem ID: 16061229
• Update Time: 2025-04-21

Parasiloxanthin Chemical and Physical Properties

Names and Identifiers

• Parasiloxanthin
• (3R,3'R)-7,8-Dihydro-β,β-carotene-3,3'-diol
• 7,8-Dihydro-β,β-carotene-3,3'-diol
• LMPR01070092
• Parasiloxanthin/ 7,8-Dihydrozeaxanthin
• QK9M8U8YHU
• UNII-QK9M8U8YHU
• 7,8-Dihydro-beta,beta-carotene-3,3'-diol
• 7,8-Dihydrozeaxanthin
• (1R)-4-((3E,5E,7E,9E,11E,13E,15E,17E)-18-((4R)-4-Hydroxy-2,6,6-trimethyl-cyclohexen-1-yl)-3,7,12,16-tetramethyl-octadeca-3,5,7,9,11,13,15,17-octaenyl)-3,5,5-trimethyl-cyclohex-3-en-1-ol
• DTXSID201317119
• (3R,3'R)-7,8-DIHYDRO-.BETA.,.BETA.-CAROTENE-3,3'-DIOL
• beta,beta-Carotene-3,3'-diol, 7,8-dihydro-, (3R,3'R)-
• (1R)-4-[(3E,5E,7E,9E,11E,13E,15E,17E)-18-[(4R)-4-hydroxy-2,6,6-trimethylcyclohexen-1-yl]-3,7,12,16-tetramethyloctadeca-3,5,7,9,11,13,15,17-octaenyl]-3,5,5-trimethylcyclohex-3-en-1-ol
• (3R,3'R)-7,8-dihydro-beta,beta-carotene-3,3'-diol
• CHEBI:132452
• Parasiloxanthin-
• 62994-48-3
• .BETA.,.BETA.-CAROTENE-3,3'-DIOL, 7,8-DIHYDRO-, (3R,3'R)-
• Q63396440
• 7,8-Dihydro-beta,beat-carotene-3,3'-diol

• Inchi： 1S/C40H58O2/c1-29(17-13-19-31(3)21-23-37-33(5)25-35(41)27-39(37,7)8)15-11-12-16-30(2)18-14-20-32(4)22-24-38-34(6)26-36(42)28-40(38,9)10/h11-21,23,35-36,41-42H,22,24-28H2,1-10H3/b12-11+,17-13+,18-14+,23-21+,29-15+,30-16+,31-19+,32-20+/t35-,36-/m1/s1
• InChI Key： ZAYHYNGKERKFHJ-DRCJTWAYSA-N
• SMILES： O[C@@H]1CC(C)=C(CC/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C2=C(C)C[C@H](CC2(C)C)O)/C)/C)C(C)(C)C1

Computed Properties

• Exact Mass: 570.44368109g/mol
• Monoisotopic Mass: 570.44368109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 42
• Rotatable Bond Count: 11
• Complexity: 1240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 8
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.9
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Xanthophylls